Cas no 75032-87-0 (3-Methoxybutyl chloroformate)

• Product Name: 3-Methoxybutyl chloroformate
• CAS No: 75032-87-0
• MF: C₆H₁₁ClO₃
• MW: 166.602741479874
• CID: 59651
• PubChem ID: 3018564
• Update Time: 2025-04-18

3-Methoxybutyl chloroformate Chemical and Physical Properties

Names and Identifiers

• 3-methoxybutyl carbonochloridate
• EINECS 278-058-3
• 3-Methoxybutylchloroformate
• 75032-87-0
• SCHEMBL5836353
• DTXSID50996540
• AKOS006292908
• NS00058608
• 3-Methoxybutyl chloroformate
• Carbonochloridic acid,3-methoxybutyl ester

• Inchi： 1S/C6H11ClO3/c1-5(9-2)3-4-10-6(7)8/h5H,3-4H2,1-2H3
• InChI Key： NMDUDAGABXHCGU-UHFFFAOYSA-N
• SMILES： ClC(=O)OCCC(C)OC

Computed Properties

• Exact Mass: 166.04000
• Monoisotopic Mass: 166.0396719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.8
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Color/Form: A volatile light yellow transparent liquid with a pungent odor
• PSA: 35.53000
• LogP: 1.78680
• Solubility: Not determined

3-Methoxybutyl chloroformate Security Information

• Safety Term：6.1
• Hazard Level：6.1